Cas no 887353-38-0 (P-O-T-BOC-BENZYL ALCOHOL)

• Product Name: P-O-T-BOC-BENZYL ALCOHOL
• CAS No: 887353-38-0
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 827009
• PubChem ID: 5152011
• Update Time: 2025-07-15

P-O-T-BOC-BENZYL ALCOHOL Chemical and Physical Properties

Names and Identifiers

• P-O-T-BOC-BENZYL ALCOHOL
• tert-butyl [4-(hydroxymethyl)phenoxy]carbonyl carbonate
• AKOS030240397
• 887353-38-0
• TERT-BUTYL 4-(HYDROXYMETHYL)PHENYL DICARBONATE
• FT-0663472
• DTXSID00408885

• Inchi： 1S/C13H16O6/c1-13(2,3)19-12(16)18-11(15)17-10-6-4-9(8-14)5-7-10/h4-7,14H,8H2,1-3H3
• InChI Key： DKZUUZFITNQYGJ-UHFFFAOYSA-N
• SMILES： O(C(=O)OC(=O)OC1C=CC(CO)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 268.09500
• Monoisotopic Mass: 268.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Melting Point: 37-39°C
• PSA: 82.06000
• LogP: 2.62940

P-O-T-BOC-BENZYL ALCOHOL Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on P-O-T-BOC-BENZYL ALCOHOL

Recent Advances in the Application of 887353-38-0 and P-O-T-BOC-BENZYL ALCOHOL in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 887353-38-0 and the product P-O-T-BOC-BENZYL ALCOHOL have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules are pivotal in the synthesis of complex organic compounds, particularly in the development of novel therapeutic agents and biochemical probes. This research brief aims to summarize the latest findings and applications related to these compounds, highlighting their roles in advancing drug discovery and chemical biology.

Recent studies have demonstrated the utility of 887353-38-0 as a key intermediate in the synthesis of bioactive molecules. Its unique chemical properties, including stability under various reaction conditions and compatibility with multiple functional groups, make it an invaluable tool in medicinal chemistry. Researchers have successfully employed this compound in the construction of peptide-based therapeutics, where it serves as a protecting group or a linker in solid-phase peptide synthesis (SPPS). The ability to selectively remove or modify this group under mild conditions has further enhanced its applicability in complex synthetic pathways.

P-O-T-BOC-BENZYL ALCOHOL, on the other hand, has emerged as a crucial reagent in the protection of hydroxyl groups during multi-step organic syntheses. Its tert-butoxycarbonyl (BOC) protecting group offers excellent stability under acidic and basic conditions, while the benzyl alcohol moiety provides versatility for further functionalization. Recent publications have highlighted its use in the synthesis of glycosylated compounds, where precise control over hydroxyl group protection is essential for achieving high yields and stereoselectivity. Furthermore, its application in the preparation of prodrugs and targeted drug delivery systems has shown promising results in preclinical studies.

One notable breakthrough involves the combination of these two compounds in the development of novel PROTACs (Proteolysis Targeting Chimeras). Researchers have utilized 887353-38-0 as a linker between the target-binding moiety and the E3 ubiquitin ligase-recruiting element, while P-O-T-BOC-BENZYL ALCOHOL derivatives have been employed to fine-tune the pharmacokinetic properties of these bifunctional molecules. This approach has yielded several candidate molecules with improved cellular permeability and target degradation efficiency, as reported in recent Nature Chemical Biology and Journal of Medicinal Chemistry publications.

The structural characterization and optimization of these compounds have been facilitated by advanced analytical techniques. Nuclear magnetic resonance (NMR) studies have provided detailed insights into their conformational preferences, while mass spectrometry has enabled precise monitoring of their incorporation into larger molecular architectures. Computational modeling approaches, particularly density functional theory (DFT) calculations, have further contributed to understanding their reactivity patterns and guiding synthetic strategies.

From a pharmaceutical perspective, the safety profiles and metabolic fate of these compounds have been extensively investigated. Recent toxicological studies indicate that both 887353-38-0 and P-O-T-BOC-BENZYL ALCOHOL derivatives exhibit favorable in vitro and in vivo safety parameters, with minimal off-target effects observed in various cell-based assays. Their metabolic stability has been confirmed through liver microsome studies, suggesting good prospects for further drug development applications.

Looking forward, the research community anticipates several promising directions for these compounds. Ongoing studies are exploring their use in the development of next-generation antibody-drug conjugates (ADCs), where their chemical properties may enable more stable linker systems. Additionally, their potential applications in chemical biology tools, such as activity-based protein profiling (ABPP) probes and bioorthogonal labeling reagents, are currently under investigation by multiple research groups worldwide.

In conclusion, 887353-38-0 and P-O-T-BOC-BENZYL ALCOHOL represent valuable chemical tools that continue to enable significant advances in pharmaceutical research and chemical biology. Their versatility, combined with improved synthetic accessibility, positions them as important building blocks for future therapeutic development. As research progresses, we can expect to see these compounds play increasingly important roles in addressing challenging drug discovery targets and expanding the toolbox of synthetic methodologies available to medicinal chemists.